Cas no 1690248-74-8 ((2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid)

• Product Name: (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid
• CAS No: 1690248-74-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6603308
• PubChem ID: 106702847
• Update Time: 2025-08-04

(2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid
• 1690248-74-8
• EN300-1298427

• Inchi： 1S/C9H15NO3/c10-7(9(12)13)5-4-6-2-1-3-8(6)11/h6-7H,1-5,10H2,(H,12,13)/t6?,7-/m1/s1
• InChI Key： DVAXVYPQILQXOE-COBSHVIPSA-N
• SMILES： O=C1CCCC1CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid

Introduction to (2R)-2-amino-4-(2-oxocyclopentyl)butanoic Acid (CAS No. 1690248-74-8)

(2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid, identified by its CAS number 1690248-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid features a chiral center at the second carbon atom, which is indicated by the (R) configuration. This stereochemical feature is crucial for its biological activity, as enantiomers of a molecule can exhibit markedly different pharmacological properties. The presence of both an amino group and a ketone group within the molecule suggests its potential role as a building block for more complex peptides or as an intermediate in synthetic pathways leading to bioactive substances.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of cyclic structures. The cyclopentyl moiety in (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid contributes to its stability and bioavailability, making it an attractive candidate for further investigation. Researchers have been exploring its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid is its structural similarity to natural amino acids, which could facilitate its incorporation into existing metabolic pathways. This similarity may also reduce the likelihood of adverse reactions, as the body is more likely to recognize and process such compounds in a familiar manner. The compound's ability to interact with biological targets without causing significant toxicity is a key factor in its potential as a pharmaceutical lead.

Recent studies have begun to uncover the pharmacological profile of derivatives of (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid. For instance, researchers have synthesized and evaluated several analogs that exhibit promising anti-inflammatory and analgesic effects. These findings suggest that modifications to the cyclopentyl ring or the amino acid backbone could enhance its therapeutic potential. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing scientists to rapidly identify promising candidates for further testing.

The synthesis of (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid presents both challenges and opportunities for chemists. The need for precise stereocontrol during its preparation underscores the importance of advanced synthetic methodologies. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity, which is essential for biological activity. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for large-scale production if commercialization becomes feasible.

The chemical properties of (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid make it an interesting candidate for drug design. Its solubility, stability, and reactivity are all critical factors that must be considered when evaluating its suitability for therapeutic use. Preliminary experiments have shown that it can form stable complexes with metal ions, which could be exploited in the development of metal-based therapies or as a chelating agent in targeted drug delivery systems.

The potential applications of (2R)-2-amino-4-(2-oxocyclopentyl)butanoic acid extend beyond traditional pharmaceuticals. Its structural features make it a valuable tool in biochemical research, where it can be used to study enzyme mechanisms or as a substrate for metabolic studies. Additionally, its role as a building block in organic synthesis could lead to new materials with unique properties, such as polymers or liquid crystals.

In conclusion, (CAS No. 1690248-74-8) represents a fascinating compound with significant potential in pharmaceutical research and beyond. Its unique structural features, combined with promising preliminary results from biological studies, make it an attractive target for further investigation. As our understanding of its properties continues to grow, so too will its applications in medicine and materials science.